Cas no 1822912-37-7 (2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one)

• Product Name: 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one
• CAS No: 1822912-37-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4817778
• Update Time: 2025-06-25

2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7(4H)-ONE
• 2-Methylpyrazolo[1,5-a]pyrimidin-7-ol
• 2-Methylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-methyl-
• CC1=NN2C(N=CC=C2O)=C1
• AB65875
• 2-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one

• Inchi： 1S/C7H7N3O/c1-5-4-6-8-3-2-7(11)10(6)9-5/h2-4,9H,1H3
• InChI Key： OANCDMKMIRUSPS-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2C=C(C)NN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• XLogP3: 0
• Topological Polar Surface Area: 44.7

Additional information on 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one

Introduction to 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one (CAS No. 1822912-37-7)

2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 1822912-37-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring a pyrazole and pyrimidine moiety fused together, exhibits a unique chemical framework that makes it a promising scaffold for the development of novel bioactive molecules.

The molecular architecture of 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one incorporates a methyl group at the 2-position of the pyrazole ring and a carbonyl group at the 7-position of the pyrimidine ring. This specific arrangement contributes to its diverse pharmacological properties, making it an attractive candidate for further investigation in drug discovery programs. The compound's ability to interact with various biological targets has positioned it as a key intermediate in the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one and its derivatives. The compound has been studied for its possible role in modulating biological pathways associated with inflammation, cancer, and neurological disorders. Preliminary in vitro studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors, which could translate into therapeutic benefits in vivo.

One of the most compelling aspects of 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one is its structural versatility. Researchers have leveraged this scaffold to design and synthesize a series of analogs with modified substituents at various positions. These modifications have allowed for fine-tuning of pharmacokinetic and pharmacodynamic properties, enhancing the compound's suitability for drug development. For instance, derivatives with different functional groups have shown improved solubility and bioavailability, which are critical factors for clinical efficacy.

The synthesis of 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. Techniques such as cyclization reactions, nucleophilic substitutions, and protective group strategies are commonly used in its preparation. These synthetic approaches not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

From a medicinal chemistry perspective, 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one has been explored as a lead compound for several therapeutic indications. Its structural features suggest potential interactions with targets such as kinases and transcription factors, which are often implicated in disease pathogenesis. For example, studies have indicated that derivatives of this compound may inhibit the activity of specific kinases involved in cancer progression. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential applications in neurodegenerative diseases.

The pharmacological evaluation of 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one has revealed promising results in preclinical models. In cell-based assays, the compound has demonstrated dose-dependent inhibition of target enzymes with low micromolar potency. These findings have encouraged researchers to proceed with further preclinical studies to assess its safety and efficacy profiles. Animal models have been utilized to evaluate its pharmacokinetic behavior and potential therapeutic effects across different disease models.

One notable aspect of 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one is its ability to exhibit dual functionality due to its fused heterocyclic system. This property allows it to engage multiple biological pathways simultaneously, which can be advantageous in treating complex diseases that involve multiple dysregulated processes. Such multitarget engagement has been observed in early-stage clinical trials where derivatives of this compound have shown encouraging results in managing chronic conditions.

The future direction of research on 2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one includes optimizing its chemical properties for better pharmacological profiles and exploring new synthetic routes for scalable production. Advances in computational chemistry and artificial intelligence are being harnessed to predict novel derivatives with enhanced activity and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are also fostering innovation in this area.

In conclusion,2-Methylpyrazolo[1,5-A]pyrimidin-7(4H)-one (CAS No. 1822912-37-7) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its investigation as a lead compound holds great potential for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its pharmacology and synthesis,this compound is poised to play a crucial role in future drug development efforts.